N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide
• InChI: InChI=1S/C19H19N5O2/c25-18(20-12-17-21-15-8-4-5-9-16(15)22-17)13-23-10-11-24(19(23)26)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,20,25)(H,21,22)
• InChI Key: KYSIKKACZVZDRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NCC2=NC3=CC=CC=C3N2)C4=CC=CC=C4
• Molecular Formula: C19H19N5O2
• Molecular Weight: 349.4 g/mol

Description

“N-((1H-benzo[d]imidazol-2-yl)methyl)-2-(2-oxo-3-phenylimidazolidin-1-yl)acetamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring that includes two nitrogen atoms, and an imidazolidine ring, which is a saturated ring with two nitrogen atoms. It also contains a phenyl group and an acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the imidazole and imidazolidine rings. The imidazole ring can be synthesized through several methods, including the Debus-Radziszewski imidazole synthesis, the Mumm rearrangement, and the Van Leusen reaction. The imidazolidine ring can be synthesized from a 1,2-diamine and a carbonyl compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The imidazole ring is aromatic and planar, while the imidazolidine ring is saturated and non-planar. The phenyl group is also aromatic and planar, and the acetamide group contains a carbonyl group and an amine group.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions. The imidazole ring, for example, can participate in electrophilic and nucleophilic substitution reactions. The imidazolidine ring can undergo ring-opening reactions. The acetamide group can undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Generally, compounds with imidazole rings have a relatively high melting point due to the aromaticity of the ring. The presence of the acetamide group could make the compound polar and capable of forming hydrogen bonds.

Scientific Research Applications

Kinase Inhibition

This compound has garnered interest as a potential multi-kinase inhibitor . Kinases play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By inhibiting specific kinases, this compound could modulate cellular processes and potentially serve as a therapeutic agent. .

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential applications. Given the presence of the imidazole ring, it could be of interest in the development of new pharmaceuticals.